Metalloreductase STEAP1 (292-300)
Description
Metalloreductase STEAP1
Scientific Research Applications
Metalloreductase Activity and Cancer Research
- STEAP1, as part of the STEAP family, shows significant activity as a metalloreductase and is implicated in metal metabolism. It is overexpressed in various human cancers, making it a potential target for immunotherapeutic strategies in cancer treatment and a candidate for biomarker development in cancer detection (Gomes, Maia, & Santos, 2012).
Structural Insights and Enzymatic Functions
- The structure of STEAP4, a close relative of STEAP1, suggests a novel interdomain flavin-binding site. This insight into the structure and function of STEAP proteins, including STEAP1, provides valuable information on their role in iron and copper metabolism and related diseases (Gauss, Kleven, Sendamarai, Fleming, & Lawrence, 2013).
Role in Iron and Copper Homeostasis
- Research identifies high affinity FAD and iron binding sites in the STEAP family proteins, including STEAP1. These findings highlight the critical role of STEAP proteins in maintaining metal homeostasis, which has implications for understanding diseases linked to metal imbalances (Kleven, Dlakić, & Lawrence, 2015).
Implications in Metabolic Disorders
- STEAP4, sharing characteristics with STEAP1, is involved in iron and copper homeostasis and is implicated in the cellular response to inflammatory stress. Its dysregulation is linked to metabolic disorders such as obesity and type 2 diabetes, suggesting a potential role for STEAP1 in these conditions as well (Scarl, Lawrence, Gordon, & Nunemaker, 2017).
properties
sequence |
MIAVFLPIV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Metalloreductase STEAP1 (292-300) |
Origin of Product |
United States |
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